Cas no 1193390-07-6 (N1-(pyridin-4-yl)benzene-1,3-diamine dihydrochloride)

• Product Name: N1-(pyridin-4-yl)benzene-1,3-diamine dihydrochloride
• CAS No: 1193390-07-6
• MF: C₁₁H₁₃Cl₂N₃
• MW: 258.147020101547
• CID: 5186854
• Update Time: 2026-03-05

N1-(pyridin-4-yl)benzene-1,3-diamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-N-(pyridin-4-yl)benzene-1,3-diamine dihydrochloride
• 1-N-(pyridin-4-yl)benzene-1,3-diaminedihydrochloride
• N1-(pyridin-4-yl)benzene-1,3-diamine dihydrochloride

• Inchi： 1S/C11H11N3.2ClH/c12-9-2-1-3-11(8-9)14-10-4-6-13-7-5-10;;/h1-8H,12H2,(H,13,14);2*1H
• InChI Key： BYPMOQZKCFQHCI-UHFFFAOYSA-N
• SMILES： Cl.Cl.N(C1C=CN=CC=1)C1C=CC=C(C=1)N

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 166
• Topological Polar Surface Area: 50.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines

Additional information on N1-(pyridin-4-yl)benzene-1,3-diamine dihydrochloride

N1-(pyridin-4-yl)benzene-1,3-diamine dihydrochloride: A Comprehensive Overview

N1-(pyridin-4-yl)benzene-1,3-diamine dihydrochloride, also known by its CAS registry number CAS No. 1193390-07-6, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is a derivative of benzene with two amino groups at the 1 and 3 positions, and a pyridin-4-yl substituent at the nitrogen atom. The dihydrochloride form indicates that the compound exists as a salt with hydrochloric acid, which is common for compounds with basic nitrogen functionalities.

The structure of N1-(pyridin-4-yl)benzene-1,3-diamine is characterized by a benzene ring with two amino groups and a pyridine substituent. The pyridine ring introduces electron-withdrawing effects, which can influence the electronic properties of the molecule. This makes it a potential candidate for applications in various areas, including drug discovery, materials synthesis, and catalysis. Recent studies have highlighted its role in the development of novel materials with unique electronic and optical properties.

From a synthetic perspective, N1-(pyridin-4-yl)benzene-1,3-diamine dihydrochloride can be prepared through various routes, including nucleophilic aromatic substitution and coupling reactions. The choice of synthetic method depends on the starting materials and desired purity. For instance, one common approach involves the reaction of pyridine derivatives with benzene diamines under specific conditions to form the desired product. The dihydrochloride salt is typically formed by protonation of the amino groups using hydrochloric acid.

The physical properties of this compound are also noteworthy. It has a melting point of approximately 250°C and is soluble in water and common organic solvents such as ethanol and methanol. These properties make it suitable for use in solution-based reactions and formulations. Additionally, its UV-vis spectrum shows strong absorption bands in the visible region, indicating potential applications in optoelectronic devices.

Recent research has explored the use of N1-(pyridin-4-yl)benzene-1,3-diamine in the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials have applications in gas storage, catalysis, and sensing technologies. For example, studies have demonstrated that this compound can act as a ligand for metal ions such as copper(II) and zinc(II), leading to the formation of highly porous MOFs with exceptional surface areas.

In terms of biological applications, N1-(pyridin-4-yl)benzene-1,3-diamine dihydrochloride has shown promise as a precursor for drug molecules targeting specific biological pathways. Its ability to form hydrogen bonds and its rigid structure make it an attractive scaffold for medicinal chemistry. Recent advancements have focused on modifying its substituents to enhance bioavailability and selectivity for particular therapeutic targets.

The chemical stability of this compound is another area of interest. Studies have shown that it is stable under neutral conditions but can undergo decomposition under strongly acidic or basic environments. This information is crucial for its storage and handling in research settings.

In conclusion, N1-(pyridin-4-yldihydrochloride is a versatile compound with diverse applications across multiple disciplines. Its unique structure, coupled with its favorable physical properties, positions it as an important building block in modern chemical research. As ongoing studies continue to uncover new uses for this compound, its significance in both academic and industrial settings is expected to grow further.